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Compound of Interest

Compound Name: WWL123

Cat. No.: B570100 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of WWL123, a

potent and selective inhibitor of α/β-hydrolase domain 6 (ABHD6), in in vitro assays. Proper

handling and solubilization of WWL123 in Dimethyl Sulfoxide (DMSO) are critical for obtaining

accurate and reproducible experimental results.

Introduction to WWL123
WWL123 is a carbamate-based small molecule that acts as a potent and selective inhibitor of

ABHD6, a serine hydrolase that plays a key role in the endocannabinoid system by hydrolyzing

the endocannabinoid 2-arachidonoylglycerol (2-AG).[1] By inhibiting ABHD6, WWL123
increases the levels of 2-AG, which can then modulate cannabinoid receptors.[1] This

mechanism of action makes WWL123 a valuable tool for studying the physiological and

pathological roles of the endocannabinoid system. WWL123 has been investigated for its

potential therapeutic effects in various conditions, including epilepsy, inflammation, and

metabolic disorders.[1][2] It is a brain-penetrant compound, making it suitable for both in vitro

and in vivo studies.[1]

Chemical Properties of WWL123
A summary of the key chemical properties of WWL123 is provided in the table below.
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Property Value Reference

Molecular Formula C₂₈H₂₄N₂O₃ [2][3]

Molecular Weight 436.5 g/mol [2][3]

CAS Number 1338574-83-6 [2][4]

Appearance White to off-white solid [2]

Purity ≥95% - ≥98% (HPLC) [5]

Solubility of WWL123 in DMSO
Dimethyl Sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of

WWL123 for in vitro assays. However, solubility data from different suppliers varies. It is crucial

to consider this variability when preparing solutions.

Supplier/Source
Reported Solubility
in DMSO (mg/mL)

Reported Solubility
in DMSO (mM)

Notes

TargetMol 0.9 mg/mL 2.06 mM
Sonication is

recommended.[3]

MedchemExpress 1 mg/mL 2.29 mM

Requires ultrasonic

and warming.

Hygroscopic DMSO

can impact solubility;

use newly opened

DMSO.[2]

Cayman Chemical 1 mg/ml - -

Tocris Bioscience 43.65 mg/mL 100 mM -

Note: The significant discrepancy in reported solubility (ranging from ~1 mg/mL to ~43.65

mg/mL) highlights the importance of starting with a small amount of the compound to test its

solubility in your specific batch of DMSO. The purity of both the compound and the solvent can

affect solubility.
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Experimental Protocols
Preparation of WWL123 Stock Solution (10 mM in
DMSO)
This protocol describes the preparation of a 10 mM stock solution of WWL123 in DMSO.

Materials:

WWL123 powder

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional, but recommended)

Calibrated analytical balance

Procedure:

Equilibrate: Allow the WWL123 vial to equilibrate to room temperature for at least 1 hour

before opening to prevent condensation.[4]

Weigh: Accurately weigh the desired amount of WWL123 powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.365

mg of WWL123 (based on a molecular weight of 436.5 g/mol ).

Dissolve: Add the appropriate volume of high-purity, anhydrous DMSO to the vial containing

the WWL123 powder.

Mix: Vortex the solution thoroughly for several minutes to aid dissolution.

Sonication (Recommended): If the compound does not fully dissolve, sonicate the solution in

a water bath for 10-15 minutes.[3] Gentle warming (e.g., 37°C) can also be applied.[2]
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Visual Inspection: Visually inspect the solution to ensure that the compound has completely

dissolved and that there are no visible particulates.

Aliquot: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge

tubes to avoid repeated freeze-thaw cycles.

Storage: Store the stock solution aliquots at -20°C or -80°C.[2][4] Consult the supplier's

datasheet for specific long-term storage recommendations. Stored at -80°C, the solution is

typically stable for up to 6 months.[2]

Preparation of Working Solutions for in vitro Assays
Important Considerations:

The final concentration of DMSO in the cell culture medium should be kept as low as

possible (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.

Prepare fresh working solutions from the stock solution for each experiment.

Procedure:

Thaw: Thaw a single aliquot of the WWL123 stock solution at room temperature.

Dilute: Perform serial dilutions of the stock solution in the appropriate cell culture medium to

achieve the desired final concentrations for your assay.

Mix: Gently mix the working solutions by pipetting or gentle vortexing before adding to the

cells.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the signaling pathway of WWL123 and a general workflow for

its use in in vitro assays.
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Caption: WWL123 inhibits ABHD6, preventing the breakdown of 2-AG.
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Caption: General workflow for using WWL123 in cell-based assays.

Cautions and Best Practices
Use High-Purity Reagents: Always use high-purity, anhydrous DMSO and sterile cell culture

reagents to ensure the integrity of your experiments.

DMSO Toxicity: Be mindful of the final DMSO concentration in your assays and include a

vehicle control (DMSO alone) to account for any solvent effects.
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Compound Stability: Avoid repeated freeze-thaw cycles of the stock solution. Aliquoting is

highly recommended.

Inconsistent Solubility: Due to the reported variations in solubility, it is advisable to perform a

small-scale solubility test before preparing a large stock solution.

CAS Number Confirmation: There has been some confusion in the literature regarding the

correct structure and CAS number for WWL123. The correct CAS number is 1338574-83-6.

Ensure you have procured the correct compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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